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Compound Name: Oxyphencyclimine

Cat. No.: B1678118

For Researchers, Scientists, and Drug Development Professionals

Abstract

Oxyphencyclimine is a synthetic antimuscarinic agent recognized for its therapeutic applications in managing peptic ulcer disease and gastrointestir

Chemical Structure and Nomenclature

Oxyphencyclimine is a tertiary amine and a complex ester. Its chemical structure consists of a substituted piperidine ring linked via an ester bond to
The IUPAC name for Oxyphencyclimine is (1,4,5,6-tetrahydro-1-methyl-2-pyrimidinyl)methyl 2-cyclohexyl-2-hydroxy-2-phenylacetate[1].

Molecular Formula: C20H2s8N203[1]

Molecular Weight: 344.45 g/mol [1]

CAS Registry Number: 125-53-1[1]

The core structure features a tetrahydropyrimidine methanol moiety esterified with a-cyclohexyl-a-phenylglycolic acid.

Stereochemistry and Pharmacological Significance

A critical aspect of Oxyphencyclimine's chemical structure is the presence of a chiral center at the a-carbon of the glycolic acid moiety, to which the
The stereochemistry of this chiral center is a pivotal determinant of the drug's pharmacological activity. It has been demonstrated that the (R)-(+)-enau
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Caption: Signaling pathway of muscarinic receptor antagonism by Oxyphencyclimine.

Pharmacological Evaluation: Muscarinic Receptor Binding Assay

The affinity of Oxyphencyclimine enantiomers for muscarinic receptors can be determined using a competitive r

Experimental Protocol: Competitive Radioligand Binding Assay

Materials:

Cell membranes expressing muscarinic receptors (e.g., from rat cortex or transfected cell lines)

[3H]-Quinuclidinyl benzilate ([3H]-QNB) as the radioligand

(R) -Oxyphencyclimine and (S)-Oxyphencyclimine

Atropine (for non-specific binding determination)

Assay buffer (e.g., 50 mM Tris-HCl, pH 7.4)
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Scintillation cocktail

Glass fiber filters

Procedure:

Membrane Preparation: Homogenize the tissue or cells in ice-cold buffer and centrifuge to pellet the membrar

Assay Setup: In a 96-well plate, add the membrane preparation, a fixed concentration of [3H]-QNB (typically

Incubation: Incubate the plates at a controlled temperature (e.g., 25 °C) for a sufficient time to reach eqt

Filtration: Rapidly filter the incubation mixture through glass fiber filters using a cell harvester to seps

Scintillation Counting: Place the filters in scintillation vials, add scintillation cocktail, and measure tt

Data Analysis: Calculate the specific binding by subtracting the non-specific binding from the total binding
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Conclusion

The chemical structure and, in particular, the stereochemistry of Oxyphencyclimine are fundamental to its pha

' Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:
The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or therapeutic procedures. While
Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your experiment? [Contact our Ph.D. Support Tea

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of essential and advanced chemicals, empowering scientists and researchers to drive progress in science and industry.
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